Cas no 1261970-34-6 (5-Hydroxy-3-(2-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(2-trifluoromethylphenyl)benzoic acid
• CAS No: 1261970-34-6
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 2766739
• PubChem ID: 53227591
• Update Time: 2025-04-21

5-Hydroxy-3-(2-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50691124
• 5-Hydroxy-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261970-34-6
• 5-Hydroxy-3-(2-trifluoromethylphenyl)benzoic acid, 95%
• 5-HYDROXY-3-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18321727
• 5-Hydroxy-3-(2-trifluoromethylphenyl)benzoic acid

• Inchi： 1S/C14H9F3O3/c15-14(16,17)12-4-2-1-3-11(12)8-5-9(13(19)20)7-10(18)6-8/h1-7,18H,(H,19,20)
• InChI Key： SEGLVGULHZQYFS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)O)(F)F

Computed Properties

• Exact Mass: 282.05037863Da
• Monoisotopic Mass: 282.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų